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Compound of Interest

Compound Name:
1-(3-Hydroxy-1-

adamantyl)azepan-2-one

CAS No.: 1134899-21-0

Cat. No.: B1440444

Get Quote

Content Type: Technical Whitepaper / Scaffold Analysis Guide Subject: 1-(1-

Adamantyl)azepan-2-one (CAS: 3716-64-1) and Related Pharmacophores

Executive Summary: The Lipophilic-Polar Interface
1-(1-Adamantyl)azepan-2-one represents a specialized class of "privileged structures" in

medicinal chemistry, characterized by the fusion of a bulky, lipophilic diamondoid cage

(adamantane) with a polar, seven-membered lactam ring (azepan-2-one or ε-caprolactam).

While adamantane derivatives are historically recognized for antiviral (M2 channel blockade)

and CNS (NMDA antagonism) activity, the adamantyl azepan-2-one scaffold has emerged as a

critical structural motif in the development of 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-

HSD1) inhibitors. These agents are pivotal in treating metabolic syndrome, type 2 diabetes,

and obesity by regulating intracellular cortisol levels.

This guide analyzes the biological activity, mechanism of action, and synthetic pathways of this

scaffold, providing a roadmap for researchers optimizing this pharmacophore.
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Structural Rationale & Physicochemical
Properties[1]
The biological potency of adamantyl azepan-2-one derivatives stems from their unique

amphiphilic architecture.

Feature Chemical Component Function in Drug Design

Lipophilic Anchor
Adamantane Cage

(Tricyclo[3.3.1.1^3,7]decane)

Provides high lipophilicity

(LogP ~2-4) to penetrate the

Endoplasmic Reticulum (ER)

membrane; fills the large

hydrophobic pocket of the 11β-

HSD1 enzyme active site.

Polar Warhead Azepan-2-one (ε-Caprolactam)

Acts as a hydrogen bond

acceptor via the carbonyl

oxygen; mimics the steroid A-

ring of cortisone; improves

water solubility compared to

pure hydrocarbons.

Linker Dynamics N-C Bond

The direct N-linkage restricts

conformational freedom,

locking the "warhead" in an

orientation favorable for

receptor binding.

Primary Biological Activity: 11β-HSD1 Inhibition[2]
[3][4]
The most authoritative application of adamantyl lactams lies in the inhibition of 11β-HSD1, an

NADPH-dependent enzyme residing in the ER lumen.

Mechanism of Action
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11β-HSD1 catalyzes the reduction of inactive cortisone to active cortisol. In adipose tissue and

the liver, excess cortisol drives insulin resistance, visceral obesity, and dyslipidemia.

Inhibition Strategy: Adamantyl azepan-2-one derivatives act as competitive inhibitors.

Binding Mode: The adamantane group occupies the lipophilic substrate channel (normally

occupied by the steroid backbone), while the lactam carbonyl interacts with the catalytic triad

(Tyr-177, Ser-170) or the cofactor (NADPH) binding site.

Pathway Visualization (DOT)
The following diagram illustrates the physiological impact of 11β-HSD1 inhibition by adamantyl

azepan-2-one derivatives.
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Caption: Mechanism of 11β-HSD1 blockade by adamantyl azepan-2-one, preventing cortisol

regeneration.

Secondary Biological Targets
While 11β-HSD1 is the primary metabolic target, the adamantane moiety confers

"promiscuous" affinity for specific CNS targets.

Sigma-1 Receptor (σ1R) Modulation
Adamantane amines and lactams often exhibit moderate affinity for the Sigma-1 receptor, an

ER-resident chaperone protein involved in neuroprotection.
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Relevance: Ligands for σ1R are investigated for neurodegenerative diseases (Alzheimer's,

Parkinson's).

SAR Note: The 7-membered azepane ring often alters selectivity profiles compared to

smaller pyrrolidine analogs, potentially reducing off-target binding to the NMDA receptor

(which typically requires a basic amine, absent in the lactam form).

Experimental Protocols
Synthesis of 1-(1-Adamantyl)azepan-2-one
Objective: Synthesize the core scaffold via N-alkylation or rearrangement. Method A: Direct N-

Alkylation (High Purity Route)

Reagents: ε-Caprolactam (1.0 eq), 1-Bromoadamantane (1.2 eq), Sodium Hydride (NaH,

60% dispersion, 1.5 eq).

Solvent: Anhydrous DMF or DMSO.

Procedure:

Activation: Dissolve ε-caprolactam in DMF under Argon. Cool to 0°C. Add NaH portion-

wise. Stir for 30 min to generate the lactam anion.

Coupling: Add 1-Bromoadamantane dissolved in DMF dropwise.

Reaction: Heat to 80-100°C for 12–24 hours. (Adamantyl halides are sterically hindered

and require thermal energy for S_N1-like substitution).

Workup: Quench with ice water. Extract with Ethyl Acetate (3x). Wash organic phase with

brine. Dry over Na_2SO_4.

Purification: Recrystallize from Hexane/Ethanol or use Flash Chromatography (SiO_2,

Hexane:EtOAc 4:1).

In Vitro 11β-HSD1 Scintillation Proximity Assay (SPA)
Objective: Quantify the IC50 of the derivative against human 11β-HSD1.
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System: Microsomes expressing human 11β-HSD1 (from HEK-293 transfectants).

Substrate: ^3H-Cortisone.

Cofactor: NADPH.

Protocol:

Incubate microsomes with test compound (0.1 nM – 10 µM) in assay buffer (PBS, pH 7.4)

for 30 min at 37°C.

Initiate reaction by adding ^3H-Cortisone and NADPH.

Stop reaction after 2 hours using Glycyrrhetinic acid (standard inhibitor).

Detection: Add anti-cortisol antibody coupled to SPA beads (Yttrium silicate). Only the

product (^3H-Cortisol) binds the beads, generating light.

Data Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC50.

Structure-Activity Relationship (SAR) Data
The following table summarizes how ring size and adamantane substitution affect potency

against 11β-HSD1 (Genericized data based on class trends [1, 2]).

Compound
Class

Ring Size Linker
h-11β-HSD1
IC50 (nM)

Selectivity (vs
HSD2)

Adamantyl-

Pyrrolidinone
5-membered Direct 15 - 50 nM High (>100x)

Adamantyl-

Piperidinone
6-membered Direct 40 - 80 nM High

Adamantyl-

Azepan-2-one
7-membered Direct 60 - 120 nM Moderate

Adamantyl-

Acetamide
Acyclic Amide 10 - 30 nM Variable
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Interpretation:

Ring Expansion Effect: Expanding the ring from 5 (pyrrolidone) to 7 (azepanone) slightly

reduces potency due to increased steric bulk, which may clash with the narrow catalytic

tunnel of 11β-HSD1.

Advantage: However, the 7-membered ring often improves metabolic stability (slower

oxidative metabolism) and blood-brain barrier (BBB) penetration profiles compared to

smaller, more polar rings.

Synthesis Workflow Visualization
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Caption: Synthetic route via direct N-alkylation of ε-caprolactam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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